Cas no 2411237-10-8 (2-chloro-N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylethyl}acetamide)

• Product Name: 2-chloro-N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylethyl}acetamide
• CAS No: 2411237-10-8
• MF: C₁₀H₁₁ClN₄OS
• MW: 270.738538980484
• CID: 5357510
• PubChem ID: 154879538
• Update Time: 2025-05-25

2-chloro-N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Z3766271624
• 2-Chloro-N-[1-(3-thiophen-2-yl-1H-1,2,4-triazol-5-yl)ethyl]acetamide
• 2-chloro-N-{1-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]ethyl}acetamide
• 2-chloro-N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylethyl}acetamide

• Inchi： 1S/C10H11ClN4OS/c1-6(12-8(16)5-11)9-13-10(15-14-9)7-3-2-4-17-7/h2-4,6H,5H2,1H3,(H,12,16)(H,13,14,15)
• InChI Key： CAIHAKIXTYTVPL-UHFFFAOYSA-N
• SMILES： ClCC(NC(C)C1=NC(C2=CC=CS2)=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• XLogP3: 1.5
• Topological Polar Surface Area: 98.9

Additional information on 2-chloro-N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylethyl}acetamide

Research Briefing on 2-chloro-N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylethyl}acetamide (CAS: 2411237-10-8)

Recent studies on 2-chloro-N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylethyl}acetamide (CAS: 2411237-10-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole-thiophene hybrid structure, has garnered attention for its promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The following briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for researchers and industry professionals.

The structural motif of 1,2,4-triazole derivatives has long been recognized for its versatility in drug design, owing to its ability to participate in hydrogen bonding and its stability under physiological conditions. The incorporation of a thiophene ring in 2-chloro-N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylethyl}acetamide further enhances its bioactivity by improving lipophilicity and membrane permeability. Recent in vitro studies have demonstrated that this compound exhibits significant inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-target anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-chloro-N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylethyl}acetamide has shown promising antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies indicate that the compound disrupts bacterial cell wall synthesis by inhibiting penicillin-binding proteins (PBPs), a mechanism distinct from that of conventional antibiotics. This finding underscores its potential as a lead compound for the development of new antimicrobial agents to address the growing issue of antibiotic resistance.

Recent preclinical investigations have also explored the anticancer potential of 2-chloro-N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylethyl}acetamide. In vitro assays using human cancer cell lines, such as MCF-7 (breast cancer) and A549 (lung cancer), revealed that the compound induces apoptosis via the intrinsic mitochondrial pathway, as evidenced by the activation of caspase-9 and cleavage of poly(ADP-ribose) polymerase (PARP). Furthermore, molecular docking studies suggest that the compound may interact with the ATP-binding site of protein kinases, implicating its potential as a kinase inhibitor. These findings warrant further in vivo studies to evaluate its efficacy and safety in animal models.

The synthesis and optimization of 2-chloro-N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylethyl}acetamide have also been a focus of recent research. A scalable and cost-effective synthetic route has been developed, involving the condensation of 2-chloroacetamide with a thiophene-triazole intermediate under mild reaction conditions. This method offers high yields and purity, making it suitable for large-scale production. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's potency and selectivity, paving the way for the design of next-generation derivatives.

In conclusion, 2-chloro-N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylethyl}acetamide (CAS: 2411237-10-8) represents a promising candidate for further development in multiple therapeutic areas. Its diverse pharmacological activities, coupled with its favorable synthetic accessibility, position it as a valuable scaffold for drug discovery. Future research should focus on advancing this compound through preclinical and clinical trials to fully realize its therapeutic potential.